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Compound of Interest

Compound Name: Pentaerythritol triacrylate

Cat. No.: B1198283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pentaerythritol triacrylate (PETA) is a trifunctional monomer utilized in a diverse range of

applications, including the formulation of ultraviolet (UV) and electron beam (EB) curable

coatings, inks, and adhesives. Its molecular structure, characterized by three reactive acrylate

groups, facilitates rapid polymerization, leading to the formation of highly crosslinked polymers

with notable mechanical strength and chemical resistance. This guide provides an in-depth look

at the core physicochemical properties of PETA, detailed experimental protocols for its

synthesis, and visual representations of its chemical structure and manufacturing workflow.

Core Properties and Chemical Formula
Pentaerythritol triacrylate is a viscous liquid, appearing as a thick, clear yellow fluid at room

temperature.[1] Its fundamental chemical and physical properties are summarized in the table

below, providing a quantitative overview for easy reference and comparison.
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Property Value

Molecular Formula C14H18O7[1][2][3][4]

Molecular Weight 298.29 g/mol [1][3][4]

Density 1.18 g/mL at 25 °C[5][6][7]

Boiling Point >315.5°C[8]

Melting Point 15 °C[5][8][9]

Refractive Index 1.483 (at 20°C)[5][7][9]

Flash Point >110 °C[9]

Water Solubility Immiscible[6][10]

CAS Number 3524-68-3[2][3][4]

Chemical Structure
The molecular architecture of pentaerythritol triacrylate consists of a central pentaerythritol

core to which three acrylate groups are attached via ester linkages. The fourth hydroxyl group

of the pentaerythritol remains unreacted. This structure is depicted in the following diagram.
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Chemical Structure of Pentaerythritol Triacrylate
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Caption: Molecular structure of pentaerythritol triacrylate.

Experimental Protocols: Synthesis of
Pentaerythritol Triacrylate
The industrial synthesis of pentaerythritol triacrylate is typically achieved through the

esterification of pentaerythritol with acrylic acid. Several methods exist, with variations in
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catalysts, solvents, and reaction conditions. Below are detailed methodologies for two common

synthesis routes.

Method 1: Direct Esterification with an Acid Catalyst
This method involves the direct reaction of pentaerythritol and acrylic acid in the presence of an

acid catalyst and a polymerization inhibitor.

Materials:

Pentaerythritol (1.0 mol)

Acrylic acid (3.0-3.5 mol)

p-Toluenesulfonic acid (catalyst, 1-2% by weight of reactants)

Hydroquinone or Monomethyl ether hydroquinone (MEHQ) (polymerization inhibitor, 100-500

ppm)[7]

Toluene (solvent and azeotropic agent)

Procedure:

Charge a reaction kettle with pentaerythritol, acrylic acid, p-toluenesulfonic acid, the

polymerization inhibitor, and toluene.

Stir the mixture to form a homogeneous solution.

Heat the reactor to 70-90°C and maintain this temperature for 20-40 minutes.

Continue heating to 80-115°C to initiate reflux, and maintain for 3-5 hours to drive the

esterification reaction to completion by removing the water of reaction azeotropically.

After the reaction is complete, cool the mixture and wash it with a sodium carbonate solution

to neutralize the acid catalyst, followed by washing with a sodium chloride solution.

Separate the upper organic phase and remove the toluene solvent under reduced pressure.

Filter the final product to obtain pentaerythritol triacrylate.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.scientificlabs.com/en/product/monomers/246794-500G
https://www.benchchem.com/product/b1198283?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN101462953A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method 2: Synthesis via Pentaerythritol Trisodium Salt
This alternative route involves the preparation of a pentaerythritol salt intermediate, which then

reacts with acryloyl chloride.

Materials:

Pentaerythritol (1.0 mol)

Sodium hydroxide (3.0 mol)

Toluene (organic solvent)

Acryloyl chloride (3.0 mol)

Phenothiazine (polymerization inhibitor)

Procedure:

Dissolve pentaerythritol and sodium hydroxide in toluene in a reaction flask.

Heat the mixture to reflux with stirring to form the trisodium salt of pentaerythritol.

Cool the reaction mixture to room temperature and add the polymerization inhibitor.

Slowly add a solution of acryloyl chloride in toluene to the reaction mixture.

After the addition is complete, heat the mixture to reflux for 2-3 hours.

Cool the mixture and wash the organic phase with water.

Dry the organic phase and remove the solvent under reduced pressure to yield

pentaerythritol triacrylate.[12]

Synthesis Workflow
The general workflow for the industrial synthesis of pentaerythritol triacrylate via direct

esterification can be visualized as a series of sequential steps, from the initial mixing of

reactants to the final purification of the product.
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Synthesis Workflow of Pentaerythritol Triacrylate
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Caption: General workflow for the synthesis of PETA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1198283#pentaerythritol-triacrylate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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